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Compound of Interest

Compound Name:
2-Bromo-2',4'-

dihydroxyacetophenone

Cat. No.: B1210229 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-2',4'-dihydroxyacetophenone
This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-2',4'-dihydroxyacetophenone. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Summary
2-Bromo-2',4'-dihydroxyacetophenone is a chemical that poses significant health risks. It is

classified as harmful if swallowed, causes severe skin burns and eye damage, and may be

corrosive to metals.[1][2] Adherence to strict safety protocols is mandatory to prevent exposure

and ensure a safe working environment.
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Identifier Value

CAS Number 2491-39-6[1]

Hazard Statements

H290: May be corrosive to metals[1] H302:

Harmful if swallowed[1][2] H314: Causes severe

skin burns and eye damage[1][2] H318: Causes

serious eye damage[1]

Signal Word Danger[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling this substance. The following equipment

must be worn to minimize exposure.

Protection Type Specific Equipment Rationale

Eye/Face Protection

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US). A face shield

should also be considered.

To protect against splashes

that can cause serious eye

damage.[1][3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). An

impervious lab coat or

chemical-resistant apron and

closed-toe shoes are required.

To prevent skin contact which

can cause severe burns.[1][3]

[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if dust

is generated or if working

outside of a fume hood.

To prevent inhalation of dust,

which can be harmful.[5][6]

Operational Plan for Safe Handling
A systematic approach to handling 2-Bromo-2',4'-dihydroxyacetophenone is essential.
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1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[4]

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.[5]

Assemble all necessary PPE and ensure it is in good condition.

2. Handling:

Conduct all handling of the solid compound within a certified chemical fume hood to

minimize inhalation exposure.[6]

Avoid the generation of dust when weighing or transferring the material.[4][5] Use smooth

scooping motions rather than pouring.

Keep the container tightly closed when not in use to prevent contamination and accidental

spills.[5]

Wash hands thoroughly after handling, even if gloves were worn.[1]

3. Accidental Spills:

In the event of a spill, evacuate non-essential personnel from the area.[7]

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep or vacuum the material into a suitable, labeled container for hazardous

waste disposal.[5]

Clean the spill area thoroughly, and decontaminate any affected surfaces.

Disposal Plan
All waste containing 2-Bromo-2',4'-dihydroxyacetophenone must be treated as hazardous

waste.
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Waste Segregation: Do not mix this waste with other laboratory trash. Segregate solid waste

(contaminated gloves, wipes, absorbent material) from liquid waste.

Containerization: Place all waste into clearly labeled, sealed containers suitable for

hazardous chemical waste.

Disposal: Dispose of the waste through a licensed waste disposal company, following all

local, state, and federal regulations.[1][8] Do not dispose of this chemical down the drain.[9]

Contaminated clothing should be washed before reuse.

Procedural Workflow
The following diagram illustrates the essential workflow for the safe handling and disposal of 2-
Bromo-2',4'-dihydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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